N-(4-fluorobenzyl)-2-(3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-(3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)acetamide
• InChI: InChI=1S/C17H21FN4O3/c1-21-15(24)17(20-16(21)25)6-8-22(9-7-17)11-14(23)19-10-12-2-4-13(18)5-3-12/h2-5H,6-11H2,1H3,(H,19,23)(H,20,25)
• InChI Key: SSNOXQDGXIPDGT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2(CCN(CC2)CC(=O)NCC3=CC=C(C=C3)F)NC1=O
• Molecular Formula: C17H21FN4O3
• Molecular Weight: 348.4 g/mol

Description

N-(4-fluorobenzyl)-2-(3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decan-8-yl)acetamide is a useful research compound. Its molecular formula is C17H21FN4O3 and its molecular weight is 348.378. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiviral Applications

Spirothiazolidinone derivatives, a class of compounds related to the specified chemical structure, have been synthesized and evaluated for their antiviral activity. Notably, certain derivatives exhibited strong activity against the influenza A/H3N2 virus, showcasing their potential as antiviral agents. Furthermore, some compounds showed inhibitory effects against the human coronavirus 229E, indicating the broad-spectrum antiviral capabilities of this chemical class (Apaydın et al., 2020).

Anticonvulsant and Analgesic Properties

Another line of research explored the anticonvulsant activities of alpha-heterocyclic alpha-acetamido-N-benzylacetamide derivatives, including compounds structurally related to the specified chemical. These studies found that certain derivatives afforded excellent protection against seizures induced in mice, rivalling traditional anticonvulsants like phenytoin (Kohn et al., 1993). Additionally, (indol-3-yl)alkylamides, related in structural motif to the given compound, demonstrated promising analgesic properties in preclinical models (Fouchard et al., 2001).

Imaging Agent Development

Research on novel benzothiazole derivatives has shown potential anticonvulsant activity and neurotoxicity profiles. This suggests the chemical framework's utility in developing therapeutic agents, highlighting its role in neuropharmacology and the potential for imaging agent development (Liu et al., 2016). Moreover, the synthesis of fluoromethyl-PBR28 as a potential radiotracer for TSPO highlights the application of related structures in neuroimaging, aiding in the visualization of neuroinflammation in animal models (Moon et al., 2014).